Cas no 84989-47-9 (Phosphoric acid, octyl ester, compd. with 2-aminoethanol)

• Product Name: Phosphoric acid, octyl ester, compd. with 2-aminoethanol
• CAS No: 84989-47-9
• MF: C₁₀H₂₆NO₅P
• MW: 271.290904521942
• CID: 887824
• Update Time: 2023-08-03

Phosphoric acid, octyl ester, compd. with 2-aminoethanol Chemical and Physical Properties

Names and Identifiers

• phosphoric acid, octyl ester, compd. with 2-aminoethanol
• 2-aminoethanol,octyl dihydrogen phosphate
• Phosphoric acid, octyl ester, compd. with 2-aminoethanol

• Inchi： 1S/C8H19O4P.C2H7NO/c1-2-3-4-5-6-7-8-12-13(9,10)11;3-1-2-4/h2-8H2,1H3,(H2,9,10,11);4H,1-3H2
• InChI Key： PPNDYVIPTVFCQR-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCCCCCC.OCCN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 164
• Topological Polar Surface Area: 113